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Compound of Interest

Compound Name: 7-Hydroxy Granisetron-d3

Cat. No.: B12421797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 7-Hydroxy Granisetron-d3. The following procedural guidance is designed to

ensure the safety of laboratory personnel and the integrity of research by outlining clear, step-

by-step operational plans.

Hazard Identification and Classification
7-Hydroxy Granisetron-d3, as a derivative of Granisetron, should be handled with care. The

hydrochloride salt of the non-deuterated form, 7-Hydroxygranisetron, is classified with the

following hazards[1]:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.

A summary of the hazard information is provided in the table below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral

(Category 4)
alt text Warning

H302: Harmful if

swallowed[1]

Skin

corrosion/irritation

(Category 2)

alt text Warning
H315: Causes skin

irritation[1]

Serious eye

damage/eye irritation

(Category 2A)

alt text Warning
H319: Causes serious

eye irritation[1]

Specific target organ

toxicity, single

exposure (Category 3)

alt text Warning
H335: May cause

respiratory irritation[1]

Personal Protective Equipment (PPE)
A comprehensive ensemble of personal protective equipment is mandatory to prevent

exposure when handling 7-Hydroxy Granisetron-d3.[2] The required PPE includes, but is not

limited to, the following:
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PPE Category Item Specification

Hand Protection Gloves

Nitrile or other chemically

resistant gloves are required.

[3][4]

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

protect from splashes. A face

shield may be necessary for

splash-prone procedures.[4]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn. For

procedures with a higher risk

of splashes, a chemical-

resistant apron over the lab

coat is recommended.[3]

Respiratory Protection Respirator

Use in a well-ventilated area. If

dust or aerosols may be

generated, a respirator is

necessary.[1][5]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial for minimizing risk. The following step-by-

step guide outlines the safe handling procedure for 7-Hydroxy Granisetron-d3.

1. Preparation and Pre-Handling:

Ensure all necessary PPE is available and in good condition.

Verify that the work area, preferably a chemical fume hood, is clean and uncluttered.

Locate the nearest eyewash station and safety shower before beginning work.

Review the Safety Data Sheet (SDS) for 7-Hydroxygranisetron.[1]

2. Handling the Compound:
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Don the appropriate PPE as specified in the table above.

Handle the compound exclusively within a certified chemical fume hood to avoid inhalation of

any dust or aerosols.[1][6]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material. Avoid

creating dust.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

3. Post-Handling and Decontamination:

After handling, decontaminate all surfaces and equipment by scrubbing with a suitable

solvent like alcohol.[1]

Carefully remove and dispose of gloves and any other contaminated disposable materials in

the designated chemical waste container.

Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan
Proper disposal of 7-Hydroxy Granisetron-d3 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All solid waste contaminated with 7-Hydroxy Granisetron-d3, including

weighing paper, gloves, and paper towels, should be collected in a clearly labeled, sealed

container for hazardous chemical waste.

Liquid Waste: Solutions containing 7-Hydroxy Granisetron-d3 should be collected in a

separate, labeled container for hazardous liquid waste.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[1][6]

Do not dispose of down the drain or in regular trash.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.

[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spill: Evacuate the area. Wear appropriate PPE and absorb the spill with an inert material

(e.g., vermiculite, sand). Collect the absorbed material into a sealed container for disposal.[1]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 7-
Hydroxy Granisetron-d3.
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Caption: Safe Handling and Disposal Workflow for 7-Hydroxy Granisetron-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12421797?utm_src=pdf-body-img
https://www.benchchem.com/product/b12421797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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